Cas no 1892785-46-4 (Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate
• CAS No: 1892785-46-4
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5740192
• PubChem ID: 115052124
• Update Time: 2025-10-28

Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-amino-1-(3-bromophenyl)-, methyl ester
• 1892785-46-4
• Methyl3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate
• EN300-1450379
• Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C12H14BrNO2/c1-16-11(15)12(6-10(14)7-12)8-3-2-4-9(13)5-8/h2-5,10H,6-7,14H2,1H3
• InChI Key： VYWISLMEDUOJDI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Br)=C2)(C(OC)=O)CC(N)C1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±42.0 °C(Predicted)
• pka: 9.94±0.40(Predicted)

Additional information on Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate

Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate (CAS No. 1892785-46-4): A Comprehensive Overview

Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate (CAS No. 1892785-46-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its cyclobutane core and substituted aromatic ring, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with an amino group at the 3-position and a brominated phenyl group at the 1-position. This arrangement confers upon the compound a high degree of structural complexity, which is often exploited in drug design to achieve specific pharmacological effects. The presence of both amino and carboxylate functional groups further enhances its utility as a synthetic building block, allowing for diverse modifications and derivatization.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders, cancer, and infectious diseases. The unique structural features of Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate have made it a subject of extensive research in these areas. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways.

One particularly noteworthy application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological processes, and their dysregulation is often associated with various diseases. The rigid cyclobutane core in Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate provides a scaffold that can mimic the binding pockets of target proteins, thereby facilitating the development of highly specific inhibitors. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding affinities of such inhibitors, leading to more effective therapeutic candidates.

The bromine atom at the para position of the phenyl ring in Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate also offers opportunities for further chemical manipulation. This substituent can be readily engaged in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. These reactions allow for the introduction of diverse functional groups at strategic positions within the molecule, enhancing its pharmacological profile.

Moreover, the carboxylate group in this compound serves as a versatile handle for conjugation with other biomolecules. For example, it can be used to link peptides, sugars, or nucleic acids through amide or ester linkages. Such conjugates have potential applications in targeted drug delivery systems and immunotherapies. The ability to modify both ends of the molecule provides researchers with unparalleled flexibility in designing multifunctional agents.

The synthesis of Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate involves multi-step organic transformations that highlight its synthetic significance. The process typically begins with the preparation of a brominated phenyl derivative followed by cycloaddition reactions to form the cyclobutane ring. Subsequent functional group interconversions introduce the amino and carboxylate groups. These synthetic strategies underscore the compound's role as a key intermediate in complex molecule construction.

In conclusion, Methyl 3-amino-1-(3-bromophenyl)cyclobutane-1-carboxylate (CAS No. 1892785-46-4) represents an important tool in pharmaceutical research due to its unique structural features and synthetic versatility. Its applications in drug discovery span across various therapeutic areas, particularly those involving PPI inhibition and targeted molecular conjugation. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an even greater role in the development of next-generation therapeutics.